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Cat. No.: B15616293 Get Quote

Introduction

Acetylene, systematically named ethyne, is the simplest alkyne with the chemical formula

C₂H₂. It is a colorless, flammable gas and is widely utilized as a fuel and a chemical building

block.[1] Due to its inherent instability in pure form, it is typically handled as a solution.[1] While

pure acetylene is odorless, commercial grades often possess a distinct garlic-like odor due to

the presence of impurities.[1][2] This guide provides a comprehensive overview of the core

physicochemical properties of acetylene, tailored for researchers, scientists, and drug

development professionals.

Physicochemical Properties
The key physicochemical properties of acetylene are summarized in the table below, providing

a clear reference for its fundamental characteristics.
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Property Value Reference

Molecular Formula C₂H₂ [1][2][3][4][5]

Molecular Weight 26.04 g/mol [2][3][4][5]

CAS Number 74-86-2 [1][2][3][4]

Appearance Colorless gas [1][2][4][5]

Odor
Odorless (pure), Garlic-like

(commercial grade)
[1][2][3][4]

Melting Point
-80.8 °C (-113.4 °F; 192.3 K)

at 1.27 atm (Triple Point)
[1]

Boiling Point
-84.0 °C (-119 °F; 189 K)

(Sublimation point at 1 atm)
[1]

Solubility in Water Slightly soluble [1][2][3]

Solubility in other solvents
Soluble in acetone, alcohol,

and benzene
[1][3][5]

Vapor Pressure 44.2 atm at 20 °C [1]

Acidity (pKa) 25 [1][2]

LogP (log Kow) 0.37 [4]

Flash Point 0 °F (-18 °C) [2][4]

Autoignition Temperature 305 °C (581 °F)

Density
1.1772 kg/m ³ (at 0 °C, 101.3

kPa)
[1][5]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of acetylene are

outlined below. These protocols are standard procedures in chemical analysis.

1. Determination of Melting and Boiling Points:
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Melting Point: The melting point of acetylene is determined at its triple point, which is the

specific temperature and pressure at which the solid, liquid, and gaseous phases of a

substance can coexist in thermodynamic equilibrium.[1] For acetylene, this is at -80.8 °C and

a pressure of 1.27 atm.[1] The measurement is typically conducted in a specialized

apparatus capable of maintaining this precise pressure and low temperature, with visual

observation of the phase transitions.

Boiling Point (Sublimation Point): At atmospheric pressure, acetylene sublimes directly from

a solid to a gas.[1] Therefore, its boiling point is more accurately described as its sublimation

point. This is determined by cooling the substance below its sublimation temperature and

then slowly heating it at a constant atmospheric pressure. The temperature at which the solid

is observed to transition directly into a gas is recorded as the sublimation point.

2. Determination of Solubility:

Water Solubility: A known volume of water is saturated with acetylene gas at a specific

temperature and pressure. The amount of dissolved acetylene is then determined by

methods such as gas chromatography or titration.

Solvent Solubility: The solubility in organic solvents like acetone, alcohol, and benzene is

determined by bubbling a stream of acetylene through a known volume of the solvent at a

constant temperature until saturation is reached. The increase in the mass of the solution is

then measured to calculate the amount of dissolved acetylene.

3. Determination of pKa:

The acidity of acetylene can be determined by reacting it with a strong base, such as an

organometallic reagent, and observing the formation of an acetylide.[1] The equilibrium

constant for this reaction can be measured, from which the pKa value is calculated.

Spectroscopic methods or titration in a non-aqueous solvent are often employed for this

purpose.

Logical Workflow for Acetylene Synthesis
The following diagram illustrates a common industrial method for the synthesis of acetylene,

starting from calcium carbide.
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Step 1: Production of Calcium Carbide

Step 2: Hydrolysis of Calcium Carbide
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Caption: Industrial synthesis of acetylene from calcium carbide.

Signaling Pathways
Acetylene is primarily an industrial chemical and is not known to have specific biological

signaling pathways in the same way that a drug molecule would. Its biological effects are more
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related to its physical properties as a simple asphyxiant at high concentrations.

Experimental Workflow for Purity Analysis
The following diagram outlines a typical workflow for analyzing the purity of a commercial

acetylene sample.
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Caption: Workflow for acetylene purity analysis using GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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